Cas no 391953-90-5 (2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one)

2-Methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one is a heterocyclic compound featuring a fused pyrimidine-azepine core structure. Its unique scaffold offers potential utility in medicinal chemistry, particularly as a building block for the synthesis of pharmacologically active molecules. The presence of multiple saturated ring systems enhances conformational flexibility, which may be advantageous in drug design for target binding optimization. The methyl substitution at the 2-position can influence electronic and steric properties, allowing for fine-tuning of reactivity and selectivity. This compound is of interest in the development of novel therapeutic agents, particularly in central nervous system (CNS) or enzyme-targeted applications, due to its structural resemblance to biologically relevant heterocycles.

2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one structure

391953-90-5 structure

Product Name:2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one

CAS No:391953-90-5

MF:C₉H₁₃N₃O

MW:179.219021558762

MDL:MFCD26959516

CID:1088126

PubChem ID:135671154

Update Time:2025-05-28

2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-6,7,8,9-tetrahydro-1H-pyrimido[4,5-d]azepin-4(5H)-one
- 2-METHYL-3,5,6,7,8,9-HEXAHYDRO-4H-PYRIMIDO[4,5-D]AZEPIN-4-ONE X2HCL H2O
- 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one
- DJXOCPHFYNUINN-UHFFFAOYSA-N
- 2-Methyl-6,7,8,9-tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
- 2-methyl-3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- 2-methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one
- 2-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
- AKOS006316953
- 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
- BS-37893
- AKOS023590718
- EN300-93989
- G50371
- DB-192945
- 391953-90-5
- SCHEMBL6438949
- MDL： MFCD26959516
- Inchi： 1S/C9H13N3O/c1-6-11-8-3-5-10-4-2-7(8)9(13)12-6/h10H,2-5H2,1H3,(H,11,12,13)
- InChI Key： DJXOCPHFYNUINN-UHFFFAOYSA-N
- SMILES： O=C1C2=C(CCNCC2)N=C(C)N1

Computed Properties

Exact Mass: 179.10599
Monoisotopic Mass: 179.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 53.5Å²

Experimental Properties

PSA: 53.49

2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	176973-1g	2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride	391953-90-5		1g	$630.00	2023-09-06
Matrix Scientific	176973-5g	2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride	391953-90-5		5g	$1440.00	2023-09-06
Matrix Scientific	176973-10g	2-Methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one, hydrochloride	391953-90-5		10g	$2070.00	2023-09-06
eNovation Chemicals LLC	Y1257537-1g	2-methyl-3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95%	1g	$440	2023-09-04
Enamine	EN300-93989-0.05g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	0.05g	$258.0	2025-03-21
Enamine	EN300-93989-0.1g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	0.1g	$271.0	2025-03-21
Enamine	EN300-93989-0.25g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	0.25g	$283.0	2025-03-21
Enamine	EN300-93989-0.5g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	0.5g	$295.0	2025-03-21
Enamine	EN300-93989-1.0g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	1.0g	$308.0	2025-03-21
Enamine	EN300-93989-2.5g	2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one	391953-90-5	95.0%	2.5g	$570.0	2025-03-21